Cas no 1082563-13-0 (1-(aminomethyl)-4-chloro-2,3-dihydroinden-1-ol)

• Product Name: 1-(aminomethyl)-4-chloro-2,3-dihydroinden-1-ol
• CAS No: 1082563-13-0
• MF: C₁₀H₁₂ClNO
• MW: 197.661381721497
• MDL: MFCD11591023
• CID: 4560193
• Update Time: 2025-10-28

1-(aminomethyl)-4-chloro-2,3-dihydroinden-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(aminomethyl)-4-chloro-2,3-dihydroinden-1-ol

• MDL： MFCD11591023
• Inchi： 1S/C10H12ClNO/c11-9-3-1-2-8-7(9)4-5-10(8,13)6-12/h1-3,13H,4-6,12H2
• InChI Key： VVEDGLKWZVRLSS-UHFFFAOYSA-N
• SMILES： C1(CN)(O)C2=C(C(Cl)=CC=C2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 1-(aminomethyl)-4-chloro-2,3-dihydroinden-1-ol

Research Brief on 1-(Aminomethyl)-4-chloro-2,3-dihydroinden-1-ol (CAS: 1082563-13-0): Recent Advances and Applications

The compound 1-(aminomethyl)-4-chloro-2,3-dihydroinden-1-ol (CAS: 1082563-13-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. Its structural framework, featuring both an aminomethyl group and a chloro-substituted dihydroindenol moiety, provides a versatile scaffold for further chemical modifications. Researchers have exploited this feature to develop derivatives with enhanced pharmacological properties, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases.

In terms of synthesis, innovative approaches have been reported that improve the yield and purity of 1-(aminomethyl)-4-chloro-2,3-dihydroinden-1-ol. A 2023 study published in the Journal of Medicinal Chemistry described a novel catalytic asymmetric synthesis method that achieves enantiomeric excess of >95%, addressing previous challenges in stereochemical control. This advancement is particularly significant given the growing importance of chiral purity in pharmaceutical development.

Biological evaluations of this compound and its derivatives have revealed promising activity profiles. Preliminary in vitro studies demonstrate moderate inhibitory effects against several kinase targets implicated in cancer progression. Additionally, molecular docking simulations suggest potential interactions with G-protein coupled receptors (GPCRs) relevant to neurological disorders. These findings position 1-(aminomethyl)-4-chloro-2,3-dihydroinden-1-ol as a valuable lead compound for further optimization.

From a drug development perspective, the compound's physicochemical properties have been extensively characterized. Its calculated logP value of 2.1 and moderate aqueous solubility suggest favorable pharmacokinetic potential. Recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling indicates acceptable metabolic stability in human liver microsomes, though some cytochrome P450 interactions warrant further investigation.

The pharmaceutical industry has shown growing interest in this chemical entity, with several patents filed in 2022-2023 covering novel synthetic routes and therapeutic applications. One particularly noteworthy application involves its use as a building block for PROTAC (Proteolysis Targeting Chimera) molecules, leveraging its structural features to facilitate targeted protein degradation.

In conclusion, 1-(aminomethyl)-4-chloro-2,3-dihydroinden-1-ol represents a promising scaffold in medicinal chemistry with diverse potential applications. Ongoing research continues to explore its full therapeutic potential, with particular focus on structure-activity relationship studies and targeted delivery systems. Future directions may include the development of radiolabeled analogs for imaging applications and further optimization of its pharmacokinetic profile through strategic structural modifications.